Cas no 1396885-07-6 (N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 1396885-07-6
• MF: C₁₆H₂₂N₂O₄S
• MW: 338.421883106232
• CID: 6088997
• PubChem ID: 71781620
• Update Time: 2025-10-30

N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• AKOS024523419
• CHEMBL3439606
• VU0524692-1
• N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• F5857-0981
• 1396885-07-6

• Inchi： 1S/C16H22N2O4S/c1-11-8-15(22-4)16(9-12(11)2)23(20,21)17-10-14(19)13-6-5-7-18(13)3/h5-9,14,17,19H,10H2,1-4H3
• InChI Key： LYHAUUDMSDJKQC-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2=CC=CN2C)(=O)=O)=CC(C)=C(C)C=C1OC

Computed Properties

• Exact Mass: 338.13002836g/mol
• Monoisotopic Mass: 338.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.9Ų

Additional information on N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 1396885-07-6)

N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide, identified by its CAS No. 1396885-07-6, is a specialized sulfonamide derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of a pyrrole ring and a sulfonamide moiety in its structure makes it a promising candidate for targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, driven by their versatility in medicinal chemistry. N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide stands out due to its hybrid structure, which combines aromatic and heterocyclic elements. Researchers are particularly intrigued by its potential role in addressing oxidative stress-related disorders and inflammatory conditions, topics that are currently trending in biomedical literature. The compound's methoxy and hydroxy functional groups further enhance its reactivity, making it a subject of ongoing structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1396885-07-6 involves multi-step organic reactions, including sulfonylation and N-alkylation, which are well-documented in peer-reviewed journals. Its purity and stability are critical for experimental reproducibility, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to characterize its properties. Given the rising demand for high-purity research chemicals, this compound is often sourced by laboratories focusing on drug design and mechanistic studies.

From an industrial perspective, N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide is also explored for its potential in material science applications. Its aromatic backbone and functional groups make it a candidate for developing advanced polymers or catalysts. This dual applicability in both life sciences and material engineering underscores its interdisciplinary relevance, aligning with the broader trend of convergence research.

As the scientific community continues to investigate CAS No. 1396885-07-6, questions about its bioavailability, toxicity profile, and metabolic pathways remain areas of active exploration. These topics frequently appear in search engine queries, reflecting the compound's growing prominence. Future studies may focus on optimizing its pharmacokinetic properties or exploring its synergy with other therapeutic agents, addressing the increasing demand for combination therapies in modern medicine.

In summary, N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity position it as a valuable tool for researchers tackling some of today's most pressing scientific challenges, from drug development to sustainable materials. As interest in tailored molecular solutions grows, this compound is poised to remain a key player in innovative research endeavors.